Cas no 732924-23-1 (2-Hexanone, 3-amino-)
2-Hexanone, 3-amino- structure
Product Name:2-Hexanone, 3-amino-
CAS No:732924-23-1
MF:C6H13NO
MW:115.173521757126
CID:559359
PubChem ID:20613280
Update Time:2025-04-19
2-Hexanone, 3-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 3-amino-
- 2-Hexanone, 3-amino- (9CI)
- 3-aminohexan-2-one
- AKOS006365849
- 732924-23-1
- DTXSID70609089
- SCHEMBL6367974
-
- Inchi: 1S/C6H13NO/c1-3-4-6(7)5(2)8/h6H,3-4,7H2,1-2H3
- InChI Key: JSSKKCFDEASHBK-UHFFFAOYSA-N
- SMILES: O=C(C)C(CCC)N
Computed Properties
- Exact Mass: 115.099714038g/mol
- Monoisotopic Mass: 115.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 43.1Ų
2-Hexanone, 3-amino- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
732924-23-1 (2-Hexanone, 3-amino-) Related Products
- 22374-48-7(2-Aminocyclohexanone)
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- 339362-68-4(2-aminocyclopentan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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